Cas no 899956-96-8 (N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 899956-96-8
• MF: C₁₁H₇F₂N₃O₂
• MW: 251.188988924026
• CID: 5500070
• Update Time: 2025-10-30

N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide
• N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C11H7F2N3O2/c12-6-1-2-7(13)9(5-6)14-11(18)8-3-4-10(17)16-15-8/h1-5H,(H,14,18)(H,16,17)
• InChI Key： HOXHCOYJBSYMTL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(F)=CC=C2F)=O)=NNC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-96-8)

The compound N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-96-8) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core and difluorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a topic that aligns with current trends in drug discovery and precision medicine.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in targeted therapy and cancer treatment. The pyridazine scaffold, present in this compound, is known for its versatility in medicinal chemistry, often contributing to improved bioavailability and binding affinity. This has led to increased searches for terms like "pyridazine derivatives in drug design" and "fluorinated compounds in pharmaceuticals," reflecting the growing curiosity in this niche.

The difluorophenyl group in N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide enhances its metabolic stability, a critical factor in drug development. Fluorination is a widely adopted strategy to modulate lipophilicity and electrophilic properties, topics frequently discussed in forums and publications. This compound’s potential as a selective enzyme modulator also ties into the broader discourse on personalized medicine, a hot topic in 2024.

From a synthetic perspective, the preparation of 899956-96-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often explored in academic settings, with queries like "synthesis of pyridazine carboxamides" trending among chemistry students and professionals. The compound’s crystallinity and solubility properties further make it a subject of interest in formulation science.

Beyond pharmaceuticals, N-(2,5-difluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has potential applications in agrochemicals, particularly in designing herbicides or pesticides with improved environmental profiles. This aligns with global trends toward sustainable chemistry, a keyword frequently searched in conjunction with fluorinated agrochemicals.

In summary, CAS No. 899956-96-8 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its relevance to contemporary research themes—such as kinase inhibition, fluorination strategies, and green chemistry—ensures its place in ongoing scientific discourse. For researchers, this compound offers a rich avenue for exploration, whether in drug discovery or crop protection innovation.